N-ethyl-N-(4-ethylphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-ethyl-N-(4-ethylphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C20H20N2O2/c1-3-14-9-11-15(12-10-14)22(4-2)20(24)19(23)17-13-21-18-8-6-5-7-16(17)18/h5-13,21H,3-4H2,1-2H3
• InChI Key: GKGFRPQXLAGKCN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N(CC)C(=O)C(=O)C2=CNC3=CC=CC=C32
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

N-ethyl-N-(4-ethylphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide, also known as EPI-001, is a small molecule inhibitor of the androgen receptor (AR). It was first identified in 2010 by researchers at the University of California, Los Angeles, and has since been the subject of numerous scientific studies. EPI-001 has shown promise as a potential treatment for prostate cancer, which is the second most common cancer in men worldwide.

Scientific Research Applications

Synthesis and Biological Evaluation N-ethyl-N-(4-ethylphenyl)-2-(1H-indol-3-yl)-2-oxoacetamide and its derivatives have been explored for their potential in various scientific research applications. For instance, indol-3-yl-oxoacetamides have been synthesized and evaluated as potent ligands for cannabinoid receptor type 2 (CB2), with some derivatives demonstrating high potency and selectivity, indicating their potential use in therapeutic interventions targeting the endocannabinoid system (Moldovan et al., 2017).

Antimicrobial Activity Further research has focused on the antimicrobial properties of related compounds. For example, substituted 2-((1H-indol-4-yl)oxy)-N'-benzylideneacetohydrazides have been synthesized and screened for antimicrobial activity, demonstrating the chemical versatility and biological relevance of this class of compounds (Prasad, 2017).

Marine Bacterium-Derived Alkaloids Indole alkaloids derived from marine bacteria, such as Pantoea agglomerans, highlight the natural occurrence and bioactivity of indole-based compounds. These alkaloids exhibit a range of biological activities, further underscoring the significance of indole derivatives in biomedical research (Gang et al., 2013).

Antifungal and Antibacterial Agents Novel (2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives have been synthesized and found to exhibit promising antibacterial and antifungal activities, suggesting their potential as leads for developing new antimicrobial agents (Debnath & Ganguly, 2015).

Antifungal Activity of Morpholin-3-yl-acetamide Derivatives The discovery of 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as broad-spectrum antifungal agents highlights the ongoing efforts to identify new therapeutic agents against fungal infections. Some derivatives showed improved stability and broad antifungal activity, including efficacy against molds and dermatophytes, demonstrating the therapeutic potential of these compounds (Bardiot et al., 2015).